Cas no 2228581-52-8 (1-1-(6-bromopyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(6-bromopyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2228581-52-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5867447
• PubChem ID: 165652560
• Update Time: 2025-08-02

1-1-(6-bromopyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-bromopyridin-2-yl)cyclopropylethan-1-one
• 1-[1-(6-bromopyridin-2-yl)cyclopropyl]ethan-1-one
• EN300-1919160
• 2228581-52-8

• Inchi： 1S/C10H10BrNO/c1-7(13)10(5-6-10)8-3-2-4-9(11)12-8/h2-4H,5-6H2,1H3
• InChI Key： JYJACDFDPBPIFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2(C(C)=O)CC2)=N1

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(6-bromopyridin-2-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(6-Bromopyridin-2-yl)cyclopropylethan-1-one (CAS No. 2228581-52-8): Properties, Applications, and Industry Trends

The compound 1-(6-bromopyridin-2-yl)cyclopropylethan-1-one (CAS No. 2228581-52-8) is a specialized organic molecule featuring a cyclopropyl ring linked to a pyridine core substituted with a bromine atom at the 6-position. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. With the rise of heterocyclic chemistry in drug discovery, compounds like this are gaining attention for their potential in designing novel bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "6-bromopyridine synthesis" or "cyclopropyl ketone applications," reflecting the compound's relevance in modern synthetic chemistry. Its electron-withdrawing bromine group enhances reactivity, enabling precise modifications for targeted molecular designs.

The pharmaceutical industry has shown particular interest in CAS 2228581-52-8 as a building block for kinase inhibitors and antiviral agents. A 2023 study highlighted its role in optimizing bioavailability in small-molecule drugs, aligning with the trend toward fragment-based drug discovery. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine forums.

From an SEO perspective, queries like "buy 1-(6-bromopyridin-2-yl)cyclopropylethan-1-one" or "2228581-52-8 supplier" indicate commercial interest. Suppliers should note the need for detailed technical data sheets (TDS) and HPLC purity analysis reports, as these are frequently requested by buyers. The compound’s storage conditions (typically 2–8°C under inert gas) and solubility in DMSO or ethanol are also critical for laboratory applications.

Environmental and regulatory trends emphasize green chemistry alternatives. While CAS 2228581-52-8 is not classified as hazardous, its synthesis often involves palladium-catalyzed reactions, prompting research into catalyst recycling methods. This aligns with the broader industry shift toward sustainable synthesis, a key focus in ACS Green Chemistry discussions.

In conclusion, 1-(6-bromopyridin-2-yl)cyclopropylethan-1-one exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span drug discovery, material science, and catalysis, with ongoing research likely to expand its uses. For those exploring "pyridine derivatives for medicinal chemistry" or "advanced intermediates for C-C coupling," this compound offers a compelling case study.